![molecular formula C12H9F3N2 B1423568 4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine CAS No. 1354962-52-9](/img/structure/B1423568.png)
4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine
Overview
Description
“4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine” is a compound that has been used in the agrochemical and pharmaceutical industries . It is part of a larger group of compounds known as trifluoromethylpyridines (TFMP), which are characterized by the presence of a trifluoromethyl group and a pyridine moiety .
Synthesis Analysis
The synthesis of TFMP derivatives, including “4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine”, has been a topic of research in the agrochemical and pharmaceutical industries . The unique physicochemical properties of the fluorine atom and the pyridine moiety contribute to the biological activities of these compounds .
Molecular Structure Analysis
The molecular structure of “4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine” includes a trifluoromethyl group (CF3), a phenyl group (C6H5), and a pyridin-3-amine group .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine” include a molecular weight of 238.21 . It is a powder at room temperature .
Scientific Research Applications
Analgesic Potential
- Scientific Field : Medicinal Chemistry
- Application Summary : This compound has been used in the synthesis of derivatives that have shown potent analgesic efficacy . These derivatives have been tested using the Hot Plate Method .
- Methods of Application : The derivatives were synthesized and characterized by physical and spectral methods (HR-EIMS, HR-FABMS, 1 H-NMR, 13 C-NMR, UV, and FT-IR) .
- Results : Most of the compounds displayed potent analgesic efficacy and an ultrashort to long duration of action . In the presence of naloxone, they displayed pain-relieving effects .
Agrochemical and Pharmaceutical Ingredient
- Scientific Field : Agrochemical and Pharmaceutical Industries
- Application Summary : Trifluoromethylpyridine (TFMP) and its derivatives, including “4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine”, are used in the agrochemical and pharmaceutical industries .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Several TFMP derivatives are also used in the pharmaceutical and veterinary industries .
Anticancer and Antioxidant Agents
- Scientific Field : Medicinal Chemistry
- Application Summary : A series of oxadiazoles was synthesized based on the structures of reported compounds, including "4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine" .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results : The results of this study are not detailed in the source .
Synthesis of Polymers and Monomers
- Scientific Field : Material Science
- Application Summary : “4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine” is used in the synthesis of polymers and monomers .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results : The results of this study are not detailed in the source .
Key Structural Motif in Active Agrochemical and Pharmaceutical Ingredients
- Scientific Field : Agrochemical and Pharmaceutical Industries
- Application Summary : Trifluoromethylpyridine (TFMP) and its derivatives, including “4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine”, are used as a key structural motif in active agrochemical and pharmaceutical ingredients .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Several TFMP derivatives are also used in the pharmaceutical and veterinary industries .
FDA-Approved Drugs
- Scientific Field : Pharmaceutical Chemistry
- Application Summary : Trifluoromethyl (TFM, -CF3)-group-containing FDA-approved drugs for the last 20 years have been summarized, which includes "4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine" .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results : The review covers the detailed chemistry of 19 FDA-approved drugs in the past 20 years, which contains the TFM group as one of the pharmacophores .
Protection of Crops from Pests
- Scientific Field : Agrochemical Industry
- Application Summary : Trifluoromethylpyridine (TFMP) derivatives, including “4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine”, are used in the protection of crops from pests .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Development of Fluorinated Organic Chemicals
- Scientific Field : Organic Chemistry
- Application Summary : The development of organic compounds containing fluorine has been made possible by the use of "4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine" .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results : The results of this study are not detailed in the source .
Synthesis of Diaryl Ether
- Scientific Field : Organic Chemistry
- Application Summary : “4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine” is used in the synthesis of diaryl ether .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results : The results of this study are not detailed in the source .
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-[4-(trifluoromethyl)phenyl]pyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2/c13-12(14,15)9-3-1-8(2-4-9)10-5-6-17-7-11(10)16/h1-7H,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJKHVLKCYZHFIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=NC=C2)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(Trifluoromethyl)phenyl]pyridin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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